
Physical properties of 1-Octyn-3-OL boiling
point and density

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Octyn-3-OL

Cat. No.: B1346985 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Octyn-3-OL: Boiling Point and

Density

For researchers, scientists, and professionals in drug development, a precise understanding of

the physical properties of chemical compounds is fundamental. This guide provides a detailed

overview of the boiling point and density of 1-octyn-3-ol, including experimental protocols for

their determination.

Physical Properties of 1-Octyn-3-OL
1-Octyn-3-ol is a secondary alcohol and a terminal alkyne, characteristics that influence its

physical properties. The following table summarizes its key physical data.

Physical Property Value Conditions

Boiling Point 169.60 °C
@ 760.00 mmHg (estimated)

[1]

83 °C @ 19 mmHg[2]

182 °C Not specified

Density 0.864 g/mL @ 25 °C[2]

0.87 g/mL @ 20/20 °C
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Experimental Protocols for Determination of
Physical Properties
Accurate determination of boiling point and density relies on established laboratory techniques.

The following sections detail the methodologies for these measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. Several methods can be employed for its determination.

1. Distillation Method: This is a common and accurate method for determining the boiling point

of a liquid.

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).

Procedure:

The liquid is placed in the distillation flask along with boiling chips to ensure smooth

boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.

The liquid is heated, and as it boils, the vapor rises, surrounds the thermometer bulb, and

then passes into the condenser.

The temperature at which the liquid is consistently condensing and dripping into the

receiving flask is recorded as the boiling point. It is important to record the atmospheric

pressure at the time of the measurement, as boiling point is pressure-dependent.

2. Capillary Tube Method (Siwoloboff Method): This micro-method is suitable for small

quantities of liquid.

Apparatus: A capillary tube (sealed at one end), a small test tube, a thermometer, and a

heating bath (e.g., oil bath).
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Procedure:

A small amount of the liquid is placed in the test tube.

A capillary tube, with its open end downwards, is placed inside the test tube containing the

liquid.

The test tube is attached to a thermometer and immersed in a heating bath.

The bath is heated gradually. As the temperature rises, air trapped in the capillary tube will

bubble out.

The heating is stopped when a steady stream of bubbles emerges from the capillary tube.

As the liquid cools, the point at which the liquid is drawn back into the capillary tube is the

boiling point of the liquid at the prevailing pressure.

Determination of Density
Density is the mass of a substance per unit volume. For liquids, it is typically measured in

grams per milliliter (g/mL).

1. Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume, used

for precise density measurements.[3]

Apparatus: A pycnometer, an analytical balance.

Procedure:

The empty pycnometer is weighed accurately.

It is then filled with the liquid (1-octyn-3-ol), ensuring no air bubbles are trapped, and the

excess liquid is removed. The outside of the pycnometer is carefully dried.

The filled pycnometer is weighed again.

The temperature of the liquid is recorded.
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The density is calculated by dividing the mass of the liquid (weight of filled pycnometer

minus weight of empty pycnometer) by the known volume of the pycnometer.

2. Hydrometer Method: A hydrometer is an instrument used to measure the relative density of

liquids based on the concept of buoyancy.[4]

Apparatus: A hydrometer, a graduated cylinder large enough to float the hydrometer.

Procedure:

The liquid is poured into the graduated cylinder.

The hydrometer is gently lowered into the liquid until it floats freely.

The point at which the surface of the liquid touches the scale on the hydrometer stem

indicates the density of the liquid. The reading should be taken at the bottom of the

meniscus.

Workflow and Logical Relationships
The determination of physical properties follows a logical sequence of steps, from sample

preparation to data analysis and comparison with literature values.
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Preparation and Measurement

Data Processing and Analysis

Validation and Reporting

Obtain Pure Sample of 1-Octyn-3-OL

Select Appropriate Method
(e.g., Distillation, Pycnometer)

Calibrate Instrumentation
(Thermometer, Balance, Pycnometer)

Perform Experiment to Measure
Boiling Point and Density

Record Raw Data
(Temperature, Mass, Volume)

Calculate Physical Properties

Perform Statistical Analysis
(Mean, Standard Deviation)

Compare with Literature Values

Assess Purity and Accuracy

Document Results and Methodology

Click to download full resolution via product page

Caption: Workflow for the Determination of Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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